Cas no 87033-55-4 (10-[2-(dimethylamino)ethyl]-10,11-dihydrodibenzo[b,f]thiepine-10-carbonitrile ethanedioate)

• Product Name: 10-[2-(dimethylamino)ethyl]-10,11-dihydrodibenzo[b,f]thiepine-10-carbonitrile ethanedioate
• CAS No: 87033-55-4
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 1859935
• PubChem ID: 55588
• Update Time: 2025-04-21

10-[2-(dimethylamino)ethyl]-10,11-dihydrodibenzo[b,f]thiepine-10-carbonitrile ethanedioate Chemical and Physical Properties

Names and Identifiers

• 10-[2-(dimethylamino)ethyl]-10,11-dihydrodibenzo[b,f]thiepine-10-carbonitrile ethanedioate
• 2-(5-cyano-6H-benzo[b][1]benzothiepin-5-yl)ethyl-dimethylazanium,2-hydroxy-2-oxoacetate
• Dibenzo(b,f)thiepin-10-carbonitrile, 10,11-dihydro-10-(2-(dimethylamino)ethyl)-, ethanedioate (1:1)
• 87033-55-4
• 10-(2-Dimethylaminoethyl)-10,11-dihydrodibenzo(b,f)thiepin-10-carbonitrile hydrogen oxalate

• Inchi： 1S/C19H20N2S.C2H2O4/c1-21(2)12-11-19(14-20)13-15-7-3-5-9-17(15)22-18-10-6-4-8-16(18)19;3-1(4)2(5)6/h3-10H,11-13H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： VXUIKAAVZJSEDO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC(C#N)(C2C=CC=CC1=2)CC[NH+](C)C.OC(C(=O)[O-])=O

Computed Properties

• Exact Mass: 398.13002836Da
• Monoisotopic Mass: 398.13002836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų